Cas no 52583-90-1 (2-(Cyclopropylamino)nicotinonitrile)

2-(Cyclopropylamino)nicotinonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a cyano group and a cyclopropylamino moiety. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient pyridine ring facilitates nucleophilic substitution reactions, while the cyclopropyl group enhances steric and electronic modulation. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The nitrile functionality further allows for diverse derivatization, expanding its utility in medicinal chemistry and material science research.
2-(Cyclopropylamino)nicotinonitrile structure
52583-90-1 structure
Product Name:2-(Cyclopropylamino)nicotinonitrile
CAS No:52583-90-1
MF:C9H9N3
MW:159.187861204147
MDL:MFCD09455268
CID:856254
PubChem ID:11513793
Update Time:2025-06-07

2-(Cyclopropylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Cyclopropylamino)nicotinonitrile
    • 2-(cyclopropylamino)pyridine-3-carbonitrile
    • 2-Cyclopropylamino-nicotinonitrile
    • VS-03357
    • CS-0205579
    • 2-(cyclopropylamino)-3-pyridinecarbonitrile
    • DTXSID60467817
    • MFCD09455268
    • NQVWMXLKPISDFN-UHFFFAOYSA-N
    • AKOS000180476
    • G63473
    • SB53041
    • ALBB-004809
    • AB01005472-01
    • BBL012472
    • SCHEMBL4535545
    • Z31233081
    • 52583-90-1
    • STK501320
    • MDL： MFCD09455268
    • Inchi： 1S/C9H9N3/c10-6-7-2-1-5-11-9(7)12-8-3-4-8/h1-2,5,8H,3-4H2,(H,11,12)
    • InChI Key： NQVWMXLKPISDFN-UHFFFAOYSA-N
    • SMILES： N(C1C(C#N)=CC=CN=1)C1CC1

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • Density: 1.20
  • PSA: 48.71000
  • LogP: 1.60058

2-(Cyclopropylamino)nicotinonitrile Security Information

  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C(BD177153)

2-(Cyclopropylamino)nicotinonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(Cyclopropylamino)nicotinonitrile Production Method

2-(Cyclopropylamino)nicotinonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52583-90-1)2-(Cyclopropylamino)nicotinonitrile
Order Number:A870950
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:26
Price ($):274.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:52583-90-1)2-(Cyclopropylamino)nicotinonitrile
A870950
Purity:99%
Quantity:5g
Price ($):274.0
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